Cas no 1544270-82-7 (tert-butyl 2-amino-4-(pyridin-4-yl)butanoate)
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-amino-4-(pyridin-4-yl)butanoate
- EN300-13842534
- AKOS021547915
- 1544270-82-7
-
- Inchi: 1S/C13H20N2O2/c1-13(2,3)17-12(16)11(14)5-4-10-6-8-15-9-7-10/h6-9,11H,4-5,14H2,1-3H3
- InChI Key: BDUUFICQMTYASV-UHFFFAOYSA-N
- SMILES: O(C(C(CCC1C=CN=CC=1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 65.2Ų
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-13842534-0.05g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 0.05g |
$912.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-0.1g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 0.1g |
$956.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-0.25g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 0.25g |
$999.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-0.5g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 0.5g |
$1043.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-1.0g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 1g |
$1086.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-2.5g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 2.5g |
$2127.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-5.0g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 5g |
$3147.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-10.0g |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 10g |
$4667.0 | 2023-05-25 | ||
| Enamine | EN300-13842534-50mg |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 50mg |
$851.0 | 2023-09-30 | ||
| Enamine | EN300-13842534-100mg |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate |
1544270-82-7 | 100mg |
$892.0 | 2023-09-30 |
tert-butyl 2-amino-4-(pyridin-4-yl)butanoate Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on tert-butyl 2-amino-4-(pyridin-4-yl)butanoate
Introduction to Tert-butyl 2-amino-4-(pyridin-4-yl)butanoate (CAS No. 1544270-82-7)
Tert-butyl 2-amino-4-(pyridin-4-yl)butanoate, a compound with the chemical identifier CAS No. 1544270-82-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and an amino acid-like moiety, contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and biologists alike.
The synthesis of tert-butyl 2-amino-4-(pyridin-4-yl)butanoate involves a series of well-defined chemical reactions that highlight the precision and complexity of modern organic synthesis. The process typically begins with the functionalization of a pyridine core, followed by the introduction of an amino group and a tert-butyl ester moiety. These steps require careful control of reaction conditions, including temperature, solvent selection, and catalyst use, to ensure high yield and purity. The final product is characterized by spectroscopic methods such as NMR, mass spectrometry, and high-performance liquid chromatography (HPLC), which confirm its molecular structure and chemical integrity.
In recent years, there has been growing interest in pyridine derivatives due to their role as key intermediates in the development of novel drugs. The structural motif of tert-butyl 2-amino-4-(pyridin-4-yl)butanoate has been explored for its potential in various pharmacological applications. For instance, pyridine-based compounds have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The tert-butyl group enhances the metabolic stability of the molecule, making it more suitable for oral administration, while the amino acid-like moiety contributes to its bioavailability and interactions with biological targets.
One of the most compelling aspects of tert-butyl 2-amino-4-(pyridin-4-yl)butanoate is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block for more complex molecules with enhanced pharmacological properties. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in cancer therapy. The pyridine ring provides a scaffold for selective binding to target enzymes, while the amino and ester functionalities allow for further modifications to optimize potency and selectivity.
The latest research in this field has demonstrated the importance of structure-activity relationships (SAR) in designing effective drug candidates. Studies have shown that small modifications in the molecular structure of tert-butyl 2-amino-4-(pyridin-4-yl)butanoate can significantly alter its biological activity. For instance, substituting the tert-butyl group with other alkyl or aryl groups can fine-tune the pharmacokinetic properties of the compound. Similarly, altering the pyridine ring can enhance binding affinity to specific receptors or enzymes. These findings underscore the need for detailed structural analysis and rational drug design in pharmaceutical research.
In addition to its potential in drug development, tert-butyl 2-amino-4-(pyridin-4-yl)butanoate has applications in materials science and chemical biology. Its unique structural features make it a valuable tool for studying protein-ligand interactions and developing novel biomaterials. The compound's ability to interact with biological targets has been exploited in high-throughput screening assays to identify new drug candidates. Furthermore, its stability under various conditions makes it suitable for use in industrial processes where chemical integrity is paramount.
The future prospects of tert-butyl 2-amino-4-(pyridin-4-yl)butanoate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with improved properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.
In conclusion, tert-butyl 2-amino-4-(pyridin-4-yl)butanoate (CAS No. 1544270-82-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical biology. Its unique structure and versatile applications make it a cornerstone in modern research efforts aimed at developing innovative therapies and materials. As our understanding of its properties continues to grow, so too will its impact on scientific discovery and technological advancement.
1544270-82-7 (tert-butyl 2-amino-4-(pyridin-4-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)